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Compound of Interest

Compound Name: (S)-1,4-Dibromobutan-2-ol

CAS No.: 64028-90-6

Cat. No.: B1298865

Get Quote

Executive Summary
(S)-1,4-Dibromobutan-2-ol (CAS: 19398-47-1, stereoisomer specific) is a high-value chiral

building block used in the synthesis of pyrrolidine-based pharmaceuticals, agrochemicals, and

functionalized chiral ligands. While racemic synthesis via allyl bromide is chemically trivial,

accessing the enantiopure (S)-isomer requires a "chiral pool" strategy to ensure high optical

purity (>98% ee) without expensive resolution steps.

This guide details the synthesis starting from L-Malic Acid. Unlike legacy protocols that utilize

hydrobromic acid (HBr)—which suffers from severe yield losses due to acid-catalyzed

cyclization into 3-bromotetrahydrofuran—this protocol utilizes a Selective Sulfonylation-

Displacement Strategy. This approach guarantees the preservation of the chiral center and

minimizes heterocyclic byproducts.

Strategic Retrosynthesis
The retrosynthetic logic relies on the structural homology between L-Malic acid and the target

dibromide. The carbon skeleton is preserved, and the stereocenter at C2 remains untouched

throughout the transformation.
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Figure 1: Retrosynthetic disconnection showing the preservation of the C2 chiral center.

Precursor Selection: The Case for L-Malic Acid[1]
Parameter L-Malic Acid L-Aspartic Acid L-Tartaric Acid

Chiral Fidelity High (Direct mapping)
Moderate

(Diazotization risk)

Low (Requires C3

deoxygenation)

Atom Economy Excellent Good Poor

Cost/Scale Commodity Chemical Commodity Chemical Commodity Chemical

Process Risk Low
Medium (Nitrosamine

concerns)

High (Symmetry

issues)

Decision:L-Malic Acid is the superior starting material. It provides the (S)-configuration directly

(natural L-malic acid is (S)-(-)-malic acid) and requires only reduction of the carboxylates to

reach the triol stage.

Experimental Protocol
Stage 1: Synthesis of (S)-1,2,4-Butanetriol
Objective: Convert L-Malic acid to the triol without racemization. Mechanism: Esterification

followed by chemoselective reduction.

Step 1.1: Dimethyl L-Malate Formation
Reagents: L-Malic Acid (1.0 eq), Methanol (solvent/reactant), Catalytic H₂SO₄ or HCl.

Procedure: Reflux L-Malic acid in excess methanol with catalytic acid for 4–6 hours.

Workup: Neutralize with NaHCO₃, concentrate in vacuo.
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Yield: Quantitative (>95%).

Step 1.2: Borohydride Reduction
Note: While Borane-DMS is cleaner, NaBH₄ is preferred for safety and cost in scale-up

environments.

Setup: 3-neck flask, N₂ atmosphere, mechanical stirrer.

Reagents:

Dimethyl L-Malate (1.0 eq)

NaBH₄ (2.5 eq)

LiCl (2.5 eq) - Critical additive to generate LiBH₄ in situ for ester reduction.

Solvent: THF / Ethanol (anhydrous).

Execution:

Dissolve NaBH₄ and LiCl in THF. Stir for 30 mins to activate.

Add Dimethyl L-Malate solution dropwise at 0°C (Exothermic!).

Allow to warm to room temperature and stir for 12–16 hours.

Quench & Workup (Critical):

Quench carefully with Methanol to destroy excess hydride.

Adjust pH to 7 with dilute HCl.

Boron Removal: Evaporate with Methanol (3x) to remove boron as volatile Trimethyl

Borate. This is essential for product purity.

Purification: Vacuum distillation (bp ~150°C at 0.1 mmHg).

Target: Colorless viscous oil. Optical Rotation
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(c=1, MeOH).

Stage 2: Selective Bromination (The "Anti-Cyclization"
Route)
Challenge: Direct reaction of 1,2,4-butanetriol with HBr causes rapid cyclization to 3-

hydroxytetrahydrofuran due to the favorable entropy of 5-membered ring formation. Solution:

Activation of primary hydroxyls as mesylates followed by halide displacement.

Step 2.1: Selective 1,4-Bis-Mesylation
Reagents:

(S)-1,2,4-Butanetriol (1.0 eq)[1]

Methanesulfonyl Chloride (MsCl) (2.1 eq)

Pyridine or Triethylamine (2.5 eq)

DCM (Dichloromethane).

Procedure:

Cool triol/base mixture in DCM to -10°C.

Add MsCl dropwise. The primary alcohols (C1, C4) react significantly faster than the

secondary alcohol (C2) due to steric hindrance.

Monitor by TLC. Stop immediately upon consumption of starting material to prevent tri-

mesylation.

Workup: Wash with cold 1N HCl, NaHCO₃, brine. Dry over MgSO₄.

Step 2.2: Finkelstein Displacement
Reagents:

Crude Bis-mesylate
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LiBr (3.0 eq)

Acetone or 2-Butanone (MEK).

Procedure:

Dissolve mesylate in Acetone. Add LiBr.

Reflux for 6–12 hours. LiOMs precipitates out.

Purification:

Filter off salts. Concentrate filtrate.[2]

Partition between Water/EtOAc.

Final Polish: Column chromatography (Hexane/EtOAc) or vacuum distillation if stability

permits.

Process Logic & Control
The following workflow diagram illustrates the critical decision points and safety checks

required to maintain the (S)-configuration and prevent cyclization.
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Figure 2: Process decision tree highlighting the risk of acid-catalyzed cyclization.

Analytical Validation
To ensure the protocol was successful, the following analytical benchmarks must be met:
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Test Method Expected Result Purpose

Identity ¹H NMR (CDCl₃)
3.9-4.1 (m, 1H, CH-

OH), 3.4-3.6 (m, 4H,

CH₂Br)

Confirm structure &

regioselectivity.

Purity GC-MS / HPLC >97% Area
Quantify byproducts

(monobromides).

Chirality Polarimetry (c=1, CHCl₃)
Confirm retention of

(S)-center.

Residuals ICP-MS Boron < 10 ppm

Ensure complete

removal of reduction

byproducts.

Safety & Handling
Sodium Borohydride (NaBH₄): Liberates flammable hydrogen gas upon contact with acid or

moisture. Ensure adequate venting and N₂ inerting.

Methanesulfonyl Chloride (MsCl): Highly toxic and lachrymator. Use in a fume hood.

Alkyl Bromides: The product is an alkylating agent. It is potentially genotoxic. Double-gloving

and full skin protection are mandatory.

Waste Disposal: Aqueous streams containing Boron and Lithium must be segregated

according to local environmental regulations.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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